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Compound of Interest

Amphetamine aspartate
Compound Name:

monohydrate
CAS No.: 851591-76-9
Cat. No.: B12710596

Get Quote

Application Note: Pharmacological Interrogation of Impulsivity using Amphetamine Aspartate

Monohydrate in Rodent Models

Executive Summary

This guide details the protocol for utilizing Amphetamine Aspartate Monohydrate, a specific
salt form of the psychostimulant amphetamine, to modulate and measure impulsivity in rodent
models. While often used in mixed-salt formulations (e.g., Adderall®), isolated use of the
aspartate salt requires precise stoichiometric adjustment to normalize for the active
amphetamine moiety.

This application note focuses on two "Gold Standard" assays:

¢ The 5-Choice Serial Reaction Time Task (5-CSRTT): Measures "Waiting Impulsivity" (Motor
inhibition).

¢ Delay Discounting Task (DDT): Measures "Choice Impulsivity" (Cognitive decision-making).
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Key Mechanistic Insight: Amphetamine exhibits a hormetic (biphasic) dose-response curve.
Low doses (0.25-0.5 mg/kg) typically enhance sustained attention and reduce impulsivity
(modeling ADHD therapeutic effects), while high doses (>1.0 mg/kg) disrupt inhibitory control,
increasing impulsive responding (modeling mania or substance abuse phenotypes).

Chemical Characterization & Formulation

Critical Advisory: Researchers often confuse salt forms. You must calculate the Free Base
Equivalent (FBE) to ensure reproducibility across studies using different salts (e.g., sulfate vs.
aspartate).

Compound Profile
o Compound: Amphetamine Aspartate Monohydrate[1][2][3][4][5]

o Active Moiety:
-Amphetamine (or

-amphetamine depending on enantiomer purity; check CoA).

» Stoichiometry Warning: This salt typically exists as a 1:1 molar ratio (Amphetamine:Aspartic
Acid) with one water molecule, but 2:1 complexes exist.

o Scenario A (Standard 1:1): MW
286.3 g/mol .[4]
o Scenario B (Dimer 2:1): MW

421.5 g/mol .[1]

o Action:Always verify the Molecular Weight on your specific Certificate of Analysis (CoA).
The calculations below assume the standard 1:1 form (MW 286.3).

Formulation Protocol

Vehicle: 0.9% Sterile Saline. Solubility: High. No pH adjustment or co-solvents (DMSO)
required for standard doses.
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Step-by-Step Preparation (Example: 1.0 mg/kg FBE dose for 10 rats @ 300g):

Calculate Total Free Base Needed:

Apply Salt Correction Factor (SCF):

Dissolution: Dissolve 6.36 mg salt in 10 mL saline (Target concentration: 0.3 mg/mL Free
Base).

Injection Volume: Administer 1 mL/kg (e.g., 0.3 mL for a 300g rat).

Mechanistic Pathway

Amphetamine acts as a substrate-type releaser. It enters the presynaptic terminal via the
Dopamine Transporter (DAT) and disrupts vesicular storage, flooding the synapse with
dopamine (DA) and norepinephrine (NE).
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Figure 1: Mechanism of Action. Amphetamine reverses transporter flux via TAAR1 agonism and
VMAT2 disruption, increasing synaptic catecholamines.

Experimental Protocols

Protocol A: 5-Choice Serial Reaction Time Task (5-
CSRTT)

Type: Waiting Impulsivity (Motor)

Rationale: This task requires the rodent to wait for a visual stimulus before responding.
Premature responses (responding before the light) are the operational definition of impulsivity.

Workflow:
» Habituation: Animal learns to retrieve food pellets from the magazine.
e Training (Phased):
o Start with long stimulus duration (SD = 30s) and long limited hold (LH).
o Progressively shorten SD to 0.5s—1.0s (Baseline).
o Criterion: >80% Accuracy, <20% Omissions for 3 consecutive days.
e Drug Challenge (Test Day):
o Pre-treatment Time: 15-20 minutes prior to session start (IP injection).

o Challenge Condition: To detect decreases in impulsivity (therapeutic effect), use a "Long
Inter-Trial Interval (IT1)" (e.g., 7s or variable ITI) to provoke premature responding. To
detect increases (abuse liability), use standard baseline parameters.

Dosing Table (Rat, IP):
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Dose (FBE) Expected Outcome Mechanism
Vehicle Baseline Impulsivity N/A
Reduced Premature Optimal PFC Catecholamine
0.25 - 0.5 mg/kg o
Responses Tone (Alpha-2A/D1 activation)
Increased Premature Excessive Striatal DA release;
1.0 - 1.5 mg/kg
Responses Loss of Top-Down Control
o Motor disruption overrides
> 2.0 mg/kg Stereotypy / Omissions

cognitive task

Protocol B: Delay Discounting Task (DDT)

Type: Choice Impulsivity (Cognitive)

Rationale: Measures the preference for a Small Immediate Reward (SIR) vs. a Large Delayed
Reward (LDR). Impulsive animals steeply "discount” the value of the LDR as delay increases.

Workflow:
e Training: Animal learns Lever A (1 pellet, Os delay) and Lever B (4 pellets, Os delay).
e Delay Implementation:

o Ascending Series: Delay on Lever B increases within session (0s

10s
20s
40s
60s).

o Note: Amphetamine effects are sensitive to session structure.[6] Ascending delays are

standard.

o Testing: Administer Amphetamine Aspartate 15 min pre-session.
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Interpretation:
e Pro-Impulsive Effect: Curve shifts left/down (Animal switches to SIR at shorter delays).
o Anti-Impulsive Effect: Curve shifts right/up (Animal waits for LDR despite longer delays).

» Nuance: High-dose amphetamine may cause "Signal Blunting," where the animal simply
perseverates on one lever regardless of delay.

Data Analysis & Visualization

Summarize your data using the following metrics. Statistical analysis should use Repeated
Measures ANOVA with Dose and Task Condition (e.g., Delay or ITI) as factors.

5-CSRTT Metrics:

Accuracy (%): (Correct / [Correct + Incorrect])

100. Measure of Attention.

Premature Responses: Responses during the ITI. Measure of Impulsivity.

Omissions: Failure to respond. Measure of Motivation/Sedation.

Latency: Time to respond. Measure of Motor Speed.

Delay Discounting Metrics:

« Indifference Point: The delay at which choice is 50/50.

e AUC (Area Under the Curve): Total willingness to wait. Lower AUC = Higher Impulsivity.
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Figure 2: Experimental Workflow. Note the washout period is critical due to potential
sensitization effects of amphetamine.

Safety & Regulatory Compliance

o Controlled Substance: Amphetamine is a Schedule Il (USA) / Class B (UK) substance.
Secure storage and usage logs are mandatory.

» Animal Welfare: High doses (>2.0 mg/kg) can induce hyperthermia and stereotypy. Monitor
body temperature and stop testing if stereotypy prevents food consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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